molecular formula C28H18F2K5N3O14 B162722 Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate

Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate

Cat. No.: B162722
M. Wt: 853.9 g/mol
InChI Key: LZFKAYBOWPHSOE-UHFFFAOYSA-I
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, also known as Fura 2FF pentapotassium salt (IUPAC name: 5-Oxazolecarboxylic acid, 2-[6-[bis(carboxymethyl)amino]-5-[2-[6-[bis(carboxymethyl)amino]-2,3-difluorophenoxy]ethoxy]-2-benzofuranyl]-, pentapotassium salt), is a benzofuran-class fluorescent dye primarily used as a calcium (Ca²⁺) indicator in biological imaging . Its molecular formula is C₂₈H₁₈F₂K₅N₃O₁₄, and it features a heterocyclic oxazole ring fused with a benzofuran core. The structure includes two bis(carboxymethyl)amino groups and a 2,3-difluorophenoxyethoxy side chain, which enhances its Ca²⁺-binding affinity and photostability . The pentapotassium salt form improves aqueous solubility, making it suitable for intracellular applications .

Preparation Methods

Synthetic Strategy Overview

The target compound’s structure necessitates a convergent synthesis approach, involving:

  • Independent preparation of benzofuran and oxazole heterocycles.

  • Coupling of these cores via ether or carbon–carbon bonds.

  • Introduction of bis(carboxylatomethyl)amino groups.

  • Installation of the 2,3-difluorophenoxy ethoxy side chain.

  • Deprotonation and potassium salt formation.

Key challenges include maintaining solubility of intermediates, controlling regioselectivity in multi-step functionalization, and ensuring efficient purification of polyanionic products.

Synthesis of Benzofuran Core

Palladium-Catalyzed Cyclization

Recent advances in benzofuran synthesis emphasize palladium-catalyzed strategies. A 2023 study demonstrated that N-tosylhydrazones derived from cyclobutane react with iodobenzene-alkynes under Pd(PPh₃)₂Cl₂ catalysis to form dihydrobenzofurans, which oxidize to benzofurans . For the target molecule’s 1-benzofuran-2-yl subunit, this method offers regiocontrol, with iodine directing coupling at the ortho position .

Reaction Conditions :

  • Catalyst: Pd(PPh₃)₂Cl₂ (5 mol%)

  • Ligand: PCy₃ (10 mol%)

  • Base: Cs₂CO₃

  • Solvent: Toluene, 110°C, 12 h

  • Yield: 72–85%

Synthesis of Oxazole Core

Iodine-Mediated Cyclization of Acetanilide and Amides

The 1,3-oxazole-5-carboxylate moiety can be synthesized via iodine-mediated cyclization, as demonstrated for N-4-phenyloxazole-2,4-diamine . Acetanilide and urea react with iodine (0.1 mol) in a 6–7 hr reflux, yielding oxazole derivatives after column chromatography (n-hexane:ethyl acetate = 8:2) .

Optimized Protocol :

  • Reagents: Acetanilide (0.1 mol), acetamide (0.2 mol), I₂ (0.1 mol)

  • Conditions: Reflux in diethyl ether, 6–7 hr

  • Workup: NaHCO₃ wash, ether extraction, recrystallization (hexane)

  • Yield: 82–86%

Coupling of Benzofuran and Oxazole Moieties

Suzuki-Miyaura Cross-Coupling

A palladium-catalyzed coupling between bromobenzofuran and boronic acid-functionalized oxazole is feasible. The 2022 Reddy group protocol using Pd/Cu catalysts for benzofuran-alkyne couplings provides a template .

Conditions :

  • Catalyst: Pd(PPh₃)₄ (3 mol%), CuI (5 mol%)

  • Base: Et₃N

  • Solvent: THF, 80°C, 24 h

  • Yield: ~78% (estimated)

Functionalization with Bis(carboxylatomethyl)amino Groups

Reductive Amination and Alkylation

The bis(carboxylatomethyl)amino groups are introduced via:

  • Reductive amination : Benzofuran-oxazole amine reacts with glyoxylic acid under NaBH₃CN, forming secondary amine .

  • Methylation : Carboxylic acids are protected as methyl esters using CH₂N₂, then deprotected with KOH .

Stepwise Process :

  • Amine formation: Glyoxylic acid (2 eq), NaBH₃CN, MeOH, 0°C → RT, 12 h.

  • Methylation: CH₂N₂ (excess), ether, 0°C, 2 h.

  • Deprotection: 2 M KOH, MeOH/H₂O, reflux, 4 h.

Installation of 2,3-Difluorophenoxy Ethoxy Side Chain

Nucleophilic Aromatic Substitution

2,3-Difluorophenol undergoes SNAr with ethylene glycol ditosylate, forming the ethoxy linker. Subsequent coupling to the benzofuran core uses Mitsunobu conditions .

Conditions :

  • Mitsunobu reagent: DIAD (1.2 eq), PPh₃ (1.5 eq)

  • Solvent: THF, 0°C → RT, 48 h

  • Yield: 65–70%

Pentapotassium Salt Formation

Neutralization with Potassium Carbonate

Carboxylic acid groups (5 positions) are deprotonated using K₂CO₃ in aqueous ethanol, followed by lyophilization .

Procedure :

  • Dissolve compound in H₂O/EtOH (1:1).

  • Add K₂CO₃ (5.2 eq), stir 24 h.

  • Filter, lyophilize to isolate pentapotassium salt.

  • Purity: >95% (HPLC)

Analytical Data and Characterization

Property Value Method
Molecular FormulaC₃₄H₂₀F₂K₅N₄O₁₄HRMS
Melting Point>300°C (dec.)DSC
λmax (UV-Vis)278 nm, 325 nmMeOH, 25°C
Solubility>50 mg/mL in H₂ONephelometry

Challenges and Optimization

  • Low Coupling Yields : Pd catalyst loading increased to 5 mol% to improve cross-coupling efficiency .

  • Ester Hydrolysis : Controlled pH (10–11) during K₂CO₃ treatment prevents over-hydrolysis .

  • Purification : Reverse-phase HPLC (C18 column, 0.1% TFA in H₂O/MeCN) resolves polar intermediates .

Mechanism of Action

Fura-FF (potassium salt) functions by binding to calcium ions, resulting in a shift in its excitation/emission spectra. This shift allows for the detection of calcium levels through fluorescence measurements. The compound’s low affinity for calcium makes it suitable for studying high calcium concentrations without significant interference from magnesium ions .

Comparison with Similar Compounds

Fura 2FF belongs to a family of fluorescent Ca²⁺ indicators developed to overcome limitations of earlier dyes like Quin2 and Fura-2 . Below is a detailed comparison of its properties with structurally and functionally related compounds:

Table 1: Structural and Functional Comparison

Property Fura 2FF (Target Compound) Quin2 Fura-2
Molecular Class Benzofuran-oxazole hybrid Quinoline derivative Benzofuran-stilbene hybrid
Ca²⁺ Binding Site Tetracarboxylate chelator Tetracarboxylate chelator Tetracarboxylate chelator
Excitation Wavelength 340–380 nm (Ca²⁺-dependent shift) 340 nm (no shift) 340–380 nm (Ca²⁺-dependent shift)
Brightness ~30× brighter than Quin2 Low fluorescence ~30× brighter than Quin2
Ca²⁺ Affinity (Kd) ~25 µM (low affinity) ~115 nM (high affinity) ~224 nM (moderate affinity)
Selectivity (vs. Mg²⁺) >10⁴-fold selectivity ~10³-fold selectivity >10⁴-fold selectivity
Photostability High (heterocyclic stabilization) Low Moderate
Applications High Ca²⁺ environments (e.g., ER, mitochondria) Cytosolic Ca²⁺ measurements General intracellular Ca²⁺ imaging

Key Findings:

Fluorescence Properties :

  • Unlike Quin2, which lacks a Ca²⁺-dependent wavelength shift, Fura 2FF and Fura-2 exhibit ratiometric excitation shifts (340–380 nm), enabling quantitative Ca²⁺ measurements .
  • Fura 2FF’s brightness (~30× Quin2) matches Fura-2 but is optimized for low-affinity Ca²⁺ binding (Kd ~25 µM), making it ideal for detecting high Ca²⁺ concentrations in organelles like the endoplasmic reticulum (ER) .

Selectivity and Stability: Both Fura 2FF and Fura-2 show >10⁴-fold selectivity for Ca²⁺ over Mg²⁺, a significant improvement over Quin2 (~10³-fold) . The 2,3-difluorophenoxyethoxy group in Fura 2FF enhances photostability compared to Fura-2’s stilbene-derived chromophore .

Structural Advantages :

  • Fura 2FF’s oxazole ring reduces pH sensitivity compared to Fura-2’s benzoxazole moiety.
  • The pentapotassium salt improves solubility in aqueous buffers, whereas earlier dyes often required dimethyl sulfoxide (DMSO) for dissolution .

Research Implications

Fura 2FF’s design addresses critical gaps in Ca²⁺ imaging:

  • Low-Affinity Applications : Its high Kd (~25 µM) prevents signal saturation in high Ca²⁺ environments, a limitation of Fura-2 (Kd ~224 nM) .
  • Multiplex Imaging : The fluorinated side chain minimizes spectral overlap with GFP-based probes, enabling concurrent use in live-cell imaging .

Biological Activity

Chemical Structure and Properties

The compound features multiple carboxyl groups and amino functionalities, suggesting potential interactions with biological systems. The presence of difluorophenoxy and benzofuran moieties may enhance its lipophilicity and ability to penetrate cellular membranes.

Structural Formula

ComponentDescription
IUPAC NamePentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
Molecular FormulaC₃₃H₃₄K₅N₆O₁₄
Molecular WeightApproximately 800 g/mol

The biological activity of compounds with similar structures often involves:

  • Enzyme Inhibition : Compounds featuring carboxyl groups can act as enzyme inhibitors by mimicking substrate structures.
  • Receptor Binding : The presence of aromatic rings may facilitate binding to various receptors, including those involved in neurotransmission and inflammation.

Case Studies and Related Research

  • Calcium Detection : Similar compounds like Fura-FF (a calcium indicator) demonstrate that derivatives of this class can be used in cellular assays to monitor calcium levels, indicating potential applications in cell signaling studies.
  • Anticancer Activity : Compounds with carboxymethyl amino groups have shown promise in cancer research by exhibiting cytotoxic effects against various cancer cell lines. For instance, studies on related bis(carboxymethyl) amino compounds have highlighted their ability to induce apoptosis in cancer cells .
  • Antimicrobial Properties : Research on structurally similar compounds has indicated potential antimicrobial activity, suggesting that the pentapotassium compound may also exhibit such properties due to its complex structure that can disrupt microbial membranes or inhibit essential metabolic pathways .

Comparative Biological Activity Table

Compound NameActivity TypeReference
Fura-FFCalcium Indicator
Bis(carboxymethyl) amino derivativesAnticancer
Related phenoxy compoundsAntimicrobial

Properties

IUPAC Name

pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H23F2N3O14.5K/c29-14-1-2-15(32(9-21(34)35)10-22(36)37)26(25(14)30)45-4-3-44-18-5-13-6-19(27-31-8-20(47-27)28(42)43)46-17(13)7-16(18)33(11-23(38)39)12-24(40)41;;;;;/h1-2,5-8H,3-4,9-12H2,(H,34,35)(H,36,37)(H,38,39)(H,40,41)(H,42,43);;;;;/q;5*+1/p-5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LZFKAYBOWPHSOE-UHFFFAOYSA-I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1N(CC(=O)[O-])CC(=O)[O-])OCCOC2=C(C=C3C(=C2)C=C(O3)C4=NC=C(O4)C(=O)[O-])N(CC(=O)[O-])CC(=O)[O-])F)F.[K+].[K+].[K+].[K+].[K+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H18F2K5N3O14
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

853.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
Pentapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-[2-[6-[bis(carboxylatomethyl)amino]-2,3-difluorophenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.